Cas no 8008-88-6 (Valerian root oil)

• Product Name: Valerian root oil
• CAS No: 8008-88-6
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• MDL: MFCD00148758
• CID: 48021
• PubChem ID: 527498
• Update Time: 2025-05-23

Valerian root oil Chemical and Physical Properties

Names and Identifiers

• Valerian root oil
• Valerian oil
• Valeriana officinalis oil
• Valerian root extract
• HDVXJTYHXDVWQO-UHFFFAOYSA-N
• 7-isopropyl-4a,8a-dimethyloctahydronaphthalen-1(2H)-one
• (+)-Valeranone
• FT-0630374
• 7-ISOPROPYL-4A,8A-DIMETHYL-HEXAHYDRO-2H-NAPHTHALEN-1-ONE
• (-)-Jatamansone
• 1(2H)-Naphthalenone, octahydro-7.alpha.-isopropyl-4a.beta.,8a.beta.-dimethyl-, (+)-
• 1(2H)-Naphthalenone, octahydro-7alpha-isopropyl-4abeta,8abeta-dimethyl-, (+)-
• Jatamansone, (+)-
• 8008-88-6
• 4a,8a-dimethyl-7-propan-2-yl-3,4,5,6,7,8-hexahydro-2H-naphthalen-1-one
• Valeranone, (+)-
• AKOS032949890
• 7-Isopropyl-4a,8a-dimethyloctahydro-1(2H)-naphthalenone #
• 1(2H)-Naphthalenone, octahydro-4a,8a-dimethyl-7-(1-methylethyl)-, [4aR-(4a.alpha.,7.beta.,8a.alpha.)]-
• SCHEMBL21359635
• 7R)-4a,8a-Dimethyl-7-propan-2-yl-3,4,5,6,7,8-hexahydro-2H-naphthalen-1-one

• MDL： MFCD00148758
• Inchi： 1S/C15H26O/c1-11(2)12-7-9-14(3)8-5-6-13(16)15(14,4)10-12/h11-12H,5-10H2,1-4H3
• InChI Key： HDVXJTYHXDVWQO-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(C)CCC(C(C)C)CC21C

Computed Properties

• Exact Mass: 180.063388
• Monoisotopic Mass: 180.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4
• XLogP3: 4.4

Experimental Properties

• Color/Form: Yellowish green to yellowish brown liquid with herbal aroma.
• Density: 0.942-0.984
• Melting Point: No data available
• Boiling Point: 198.7±19.0 °C at 760 mmHg
• Flash Point: 44 ºC
• Refractive Index: 1.4860-1.5025
• LogP: 4.640
• FEMA: 3100
• Specific Rotation: -25 º
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

Valerian root oil Security Information

• Signal Word：Danger
• Hazard Statement： H226 (96.55%) H304 (100%) H317 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H226 (96.55%) H304 (100%) H317 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Valerian root oil

Professional Introduction to Valerian Root Oil (CAS No. 8008-88-6)

Valerian root oil, derived from the roots of Valeriana officinalis, has been widely recognized for its therapeutic properties in the field of natural medicine and alternative healthcare. With a Chemical Abstracts Service (CAS) number of CAS No. 8008-88-6, this essential oil is renowned for its calming effects and has been utilized for centuries to alleviate stress, anxiety, and improve sleep quality. The increasing interest in holistic health solutions has led to a surge in research focusing on the biochemical constituents and pharmacological mechanisms of Valerian root oil.

The primary active compounds in Valerian root oil include valerenic acids, isovaleric acid, bornyl acetate, and caprylic acid. These compounds are responsible for its distinctive aroma and therapeutic effects. Recent studies have highlighted the role of valerenic acids in modulating gamma-aminobutyric acid (GABA) receptors in the brain, which contributes to its anxiolytic properties. For instance, a study published in the Journal of Ethnopharmacology demonstrated that valerenic acids can enhance GABAergic neurotransmission, thereby promoting relaxation and reducing anxiety levels.

In addition to its anxiolytic effects, Valerian root oil has shown promise in improving sleep patterns. Research indicates that its consumption can significantly reduce sleep latency and increase total sleep duration. A systematic review and meta-analysis published in Complementary Therapies in Medicine evaluated multiple clinical trials and concluded that Valerian supplementation is effective in treating insomnia, particularly when used for at least four weeks. The mechanism behind this effect is believed to be its ability to increase the production of melatonin, a hormone that regulates sleep-wake cycles.

The pharmacokinetics of Valerian root oil have also been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have shown that the active compounds are rapidly absorbed after oral administration and exhibit a moderate bioavailability. This rapid absorption contributes to the quick onset of its therapeutic effects. However, the exact duration of action can vary depending on individual metabolic rates and the formulation used.

The safety profile of Valerian root oil is another critical aspect that has been thoroughly investigated. Clinical trials have generally reported mild side effects such as drowsiness, headache, and gastrointestinal discomfort. These side effects are typically mild and transient, making it a well-tolerated option for most individuals. However, it is important to note that pregnant or breastfeeding women should consult with healthcare professionals before using Valerian supplements due to limited research on its safety in these populations.

The applications of Valerian root oil extend beyond traditional medicine into modern pharmaceutical formulations. Its natural anxiolytic properties make it a popular ingredient in herbal supplements designed for stress management and anxiety relief. Furthermore, its sedative effects are utilized in formulations aimed at improving sleep quality without causing dependency or withdrawal symptoms associated with conventional sedatives.

The extraction process of Valerian root oil plays a crucial role in determining its quality and efficacy. Traditional methods involve steam distillation of the dried roots, while newer techniques such as supercritical CO₂ extraction are gaining traction for their ability to preserve the delicate aromatic compounds without harsh solvents. These advancements ensure that the final product retains maximum therapeutic potential while adhering to stringent quality standards.

The growing body of scientific evidence supporting the benefits of Valerian root oil has prompted regulatory bodies to re-evaluate its status in various countries. In some regions, it is classified as a food supplement or herbal remedy with recognized health benefits, while in others it remains subject to stricter regulations. This evolving landscape underscores the need for continued research to solidify its place in both traditional and contemporary healthcare systems.

In conclusion, Valerian root oil (CAS No. 8008-88-6) is a versatile natural product with significant therapeutic potential primarily attributed to its active compounds like valerenic acids and bornyl acetate. Its ability to modulate GABA receptors and enhance melatonin production makes it an effective remedy for anxiety and insomnia. With ongoing research exploring its pharmacological mechanisms and extraction techniques, the future looks promising for integrating this natural remedy into modern healthcare practices while maintaining high safety standards.